Cas no 2229100-19-8 (1-{1-3-nitro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-one)

• Product Name: 1-{1-3-nitro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-one
• CAS No: 2229100-19-8
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 5810829
• PubChem ID: 165839703
• Update Time: 2025-05-25

1-{1-3-nitro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-3-nitro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-one
• EN300-1962354
• 1-{1-[3-nitro-5-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-one
• 2229100-19-8

• Inchi： 1S/C12H10F3NO3/c1-7(17)11(2-3-11)8-4-9(12(13,14)15)6-10(5-8)16(18)19/h4-6H,2-3H2,1H3
• InChI Key： HJFUPIKGYWSQHM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C1(C(C)=O)CC1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 273.06127767g/mol
• Monoisotopic Mass: 273.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.9Ų

Additional information on 1-{1-3-nitro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-one

Recent Advances in the Study of 1-{1-3-nitro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-one (CAS: 2229100-19-8)

In recent years, the compound 1-{1-3-nitro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-one (CAS: 2229100-19-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and trifluoromethylphenyl moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. The following sections provide an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-{1-3-nitro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient cyclopropanation of the nitro-substituted phenyl ring. These synthetic advancements have facilitated the production of gram-scale quantities of the compound, enabling more extensive biological evaluations. Notably, the trifluoromethyl group has been identified as a critical structural feature, enhancing the compound's metabolic stability and binding affinity to target proteins.

Biological studies have revealed that 1-{1-3-nitro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-one exhibits potent inhibitory activity against a range of enzymes, including cytochrome P450 isoforms and bacterial efflux pumps. In vitro assays demonstrated that the compound effectively disrupts biofilm formation in multidrug-resistant Staphylococcus aureus strains, suggesting its potential as an adjunct therapy for antibiotic-resistant infections. Furthermore, molecular docking simulations have elucidated the compound's binding interactions with key residues in the active sites of target enzymes, providing insights for further structural optimization.

Recent preclinical investigations have explored the pharmacokinetic and toxicological profiles of 1-{1-3-nitro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-one. Animal studies indicated favorable oral bioavailability and a half-life suitable for once-daily dosing. However, researchers have noted the need for additional safety assessments, as high doses were associated with mild hepatotoxicity in rodent models. These findings underscore the importance of dose optimization and formulation development to mitigate potential side effects.

Looking ahead, the therapeutic potential of 1-{1-3-nitro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-one extends beyond antimicrobial applications. Preliminary data suggest its utility in oncology, where it has shown selective cytotoxicity against certain cancer cell lines. Ongoing research aims to elucidate the compound's mechanism of action in these contexts and identify biomarkers for patient stratification. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical trials.

In conclusion, 1-{1-3-nitro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-one (CAS: 2229100-19-8) represents a promising scaffold for drug development, with demonstrated efficacy in multiple therapeutic areas. Continued research into its structure-activity relationships and mechanism of action will be critical for unlocking its full potential. As the field advances, this compound may serve as a cornerstone for the design of next-generation therapeutics addressing unmet medical needs.